4-(dichloromethyl)benzaldehyde
Overview
Description
4-(dichloromethyl)benzaldehyde (DCMB) is an organic compound belonging to the class of aromatic aldehydes. It is a colorless solid with a melting point of 88–90 °C and a slightly sweet odor. DCMB is primarily used in the synthesis of pharmaceuticals and agrochemicals and is also used as a flavoring agent. It has been studied for its potential applications in the fields of medicine, biochemistry, and physiology.
Mechanism of Action
4-(dichloromethyl)benzaldehyde is metabolized by aldehyde dehydrogenase (ALDH) enzymes, which convert it into 4-(dichloromethyl)benzoic acid. This metabolite is then further broken down into other metabolites, including 4-(dichloromethyl)-2-hydroxybenzoic acid and 4-(dichloromethyl)-2-hydroxybenzaldehyde. The exact mechanisms of action of these metabolites are not yet fully understood.
Biochemical and Physiological Effects
Studies have shown that 4-(dichloromethyl)benzaldehyde can have both positive and negative effects on the biochemical and physiological processes of cells. In terms of positive effects, 4-(dichloromethyl)benzaldehyde has been found to inhibit cell growth, reduce DNA damage, and induce apoptosis. However, it has also been found to increase oxidative stress and induce DNA damage in some cases.
Advantages and Limitations for Lab Experiments
4-(dichloromethyl)benzaldehyde is a relatively inexpensive and easy to obtain compound, making it well-suited for use in laboratory experiments. It is also relatively stable, making it easy to store and handle. However, it is highly toxic and should be handled with caution. In addition, the exact mechanisms of action of 4-(dichloromethyl)benzaldehyde and its metabolites are not yet fully understood, making it difficult to predict the effects of 4-(dichloromethyl)benzaldehyde on cells.
Future Directions
Given the potential applications of 4-(dichloromethyl)benzaldehyde in medicine and biochemistry, there are many potential future directions for research. These include further studies into the mechanism of action of 4-(dichloromethyl)benzaldehyde and its metabolites, as well as studies into the potential therapeutic applications of 4-(dichloromethyl)benzaldehyde. Additionally, further studies into the effects of 4-(dichloromethyl)benzaldehyde on cell physiology could lead to the development of new drugs or treatments. Finally, research into the potential environmental effects of 4-(dichloromethyl)benzaldehyde could lead to the development of more efficient methods of synthesis and disposal.
Synthesis Methods
4-(dichloromethyl)benzaldehyde can be synthesized by a variety of methods. The most common route involves the reaction of benzyl chloride and formaldehyde in the presence of a base. This reaction produces a mixture of 4-(dichloromethyl)benzaldehyde and 4-(dichloromethyl)benzoic acid, which can be separated by distillation.
Scientific Research Applications
4-(dichloromethyl)benzaldehyde has been studied extensively in the fields of medicine and biochemistry. It has been used as a model compound for studying the metabolism of aldehydes and has been used to study the structure and function of enzymes involved in the metabolism of aldehydes. Additionally, 4-(dichloromethyl)benzaldehyde has been used to study the effects of aldehydes on the physiology of cells, including their effects on cell growth, DNA damage, and apoptosis.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(dichloromethyl)benzaldehyde can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-nitrotoluene", "thionyl chloride", "sodium hydroxide", "chloroform", "sodium hypochlorite", "acetic acid", "sodium acetate", "hydrochloric acid", "sodium bisulfite", "sodium carbonate", "benzaldehyde" ], "Reaction": [ "Nitration of 4-nitrotoluene with nitric acid and sulfuric acid to form 4-nitro-2-methylbenzoic acid", "Conversion of 4-nitro-2-methylbenzoic acid to 4-methyl-2-nitrobenzoyl chloride with thionyl chloride", "Reduction of 4-methyl-2-nitrobenzoyl chloride with sodium hypochlorite and sodium hydroxide to form 4-methyl-2-aminobenzoyl chloride", "Chlorination of 4-methyl-2-aminobenzoyl chloride with chloroform and hydrochloric acid to form 4-(dichloromethyl)-2-aminobenzoyl chloride", "Hydrolysis of 4-(dichloromethyl)-2-aminobenzoyl chloride with sodium hydroxide to form 4-(dichloromethyl)benzoic acid", "Conversion of 4-(dichloromethyl)benzoic acid to 4-(dichloromethyl)benzaldehyde with acetic acid and sodium acetate", "Purification of 4-(dichloromethyl)benzaldehyde by recrystallization or distillation" ] } | |
CAS RN |
77072-05-0 |
Product Name |
4-(dichloromethyl)benzaldehyde |
Molecular Formula |
C8H6Cl2O |
Molecular Weight |
189 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
